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Compound of Interest

Compound Name: 2-(oxan-4-yloxy)pyrazine
CAS No.: 2189434-13-5
Cat. No.: B6513754
Get Quote
. J

Executive Summary: The "Do's and Don'ts"

* DO treat as a potential peroxide former. The tetrahydropyranyl (oxan) ether linkage requires
exclusion of air and light.[1]

* DO segregate from strong acids. The pyrazine ring is basic; mixing with strong acids can
generate heat and potential spattering.

o DO NOT distill to dryness without testing for peroxides.

* DO NOT dispose of down the drain.[2] This compound is a nitrogenous heterocycle with
potential aquatic toxicity.

Part 1: Chemical Identity & Hazard Profiling

As a specific Safety Data Sheet (SDS) for 2-(oxan-4-yloxy)pyrazine (CAS: Analogous to
1206976-88-8) may not be standard in all databases, we derive the safety profile from its
structural pharmacophores: the pyrazine ring and the tetrahydropyranyl (THP) ether.[3]
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Structural Hazard Analysis

Functional Group Hazard Class

Mechanism of Danger

Pyrazine Ring Irritant / Base

Nitrogen atoms in the ring can
accept protons.[3] Contact with
skin/mucosa causes irritation
(Skin Irrit. 2, Eye Irrit. 2).
Incompatible with strong

oxidizers and acids.

Oxan-4-yloxy (THP Ether) Peroxide Former

Cyclic ethers can undergo

auto-oxidation at the

-carbon (adjacent to oxygen)
to form hydroperoxides,
especially upon prolonged

exposure to air or light.[3]

Combined Molecule Acute Tox. (Oral)

Pyrazine derivatives often
exhibit Acute Toxicity Category

4 (Harmful if swallowed).

Physical Properties (Predicted)[4]

» State: Solid (low melting point) or viscous oil depending on purity.

o Solubility: Soluble in DCM, Methanol, Ethyl Acetate; moderately soluble in water (pH

dependent).

e Flash Point: >110°C (Predicted) - Not a flammable liquid, but combustible.[3]

Part 2: Pre-Disposal Stabilization & Segregation

Before this compound enters the waste stream, it must be stabilized. The primary risk during

storage and disposal is peroxide accumulation and incompatible mixing.

Peroxide Testing (Mandatory for Old Containers)

If the container has been opened for >6 months, test for peroxides before disposal.
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o Method: Quantofix® Peroxide Test Strips or Potassium lodide (KI) starch test.
e Threshold: If >100 ppm, chemical reduction is required before placing in the waste drum.

o Reduction Protocol: Add ferrous sulfate (FeSOa4) or sodium metabisulfite solution to the
waste container to quench active peroxides.

Waste Segregation Logic

e Stream A (Halogenated): If dissolved in DCM/Chloroform.

o Stream B (Non-Halogenated): If pure or dissolved in MeOH/EtOAc. (Preferred for pure
substance).

o Stream C (Solid Waste): If absorbed onto silica or paper towels.

CRITICAL WARNING: Do not mix with Nitric Acid or Perchloric Acid waste streams. The
combination of an organic base (pyrazine) with strong oxidizing acids is an explosion hazard.

Part 3: Operational Disposal Workflow
Graphical Workflow: Assessment & Disposal

The following decision tree guides you through the disposal process based on the physical
state of the material.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6513754?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

START: 2-(oxan-4-yloxy)pyrazine Waste

Physical State?

Dissolved Pure Substance

Liquid / Solution Solid / Pure

Double Bagged

WASTE STREAM C:
Solid Hazardous Waste

Contains Halogens?
(DCM, Chloroform)

No (e.g., Ether/MeOH)\\Yes

Peroxide Test WASTE STREAM A:
(>100 ppm?) Halogenated Organic

Quench with
FeS0O4 / Metabisulfite

WASTE STREAM B:
Non-Halogenated Organic
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Figure 1: Decision matrix for segregating 2-(oxan-4-yloxy)pyrazine waste streams to prevent
incompatibility.
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Step-by-Step Disposal Protocol
Step 1: Personal Protective Equipment (PPE)

e Gloves: Nitrile (0.12mm minimum) or Laminate Film (Silver Shield) for prolonged handling.
» Eye Protection: Chemical splash goggles (ANSI Z87.1).

o Respiratory: If handling large quantities of powder, use an N95 or P100 respirator to prevent
inhalation of pyrazine dust.

Step 2: Container Selection

 Liquids: Use High-Density Polyethylene (HDPE) carboys. Avoid metal containers if the
solution is acidic (though this compound is basic, waste streams vary).

e Solids: Wide-mouth HDPE jars.

Step 3: Labeling (RCRA Compliance)

Label the container clearly. If in the US, do not use the generic "Waste" label.

e Proper Shipping Name:Waste Flammable Solid, Organic, n.o.s. (Pyrazine derivative) OR
Waste Toxic Liquid, Organic, n.o.s.[3]

e Hazards: Check "Irritant” and "Toxic".[4]

o Constituents: List "2-(oxan-4-yloxy)pyrazine" and the primary solvent (e.g., "Methanol").

Step 4: Final Hand-off

Transfer to your facility's Central Accumulation Area (CAA). Ensure the container is closed
tightly to prevent solvent evaporation and further peroxide formation.

Part 4: Emergency Contingencies (Spills)
Spill Response Diagram
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Minor (<100mL) - Absorb with Wash Surface with
In Fume Hood "1 Vermiculite/Pads Soap & Water

Major (>100mL) Evacuate Lab
Outside Hood Call EH&S

Bag Waste -> Stream C

Assess Volume

Spill Incident 2 Leattan
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Figure 2: Immediate response protocol for laboratory spills involving pyrazine ethers.

Decontamination Solution

If a spill occurs on the benchtop:
¢ Absorb bulk liquid with vermiculite or polypropylene pads.

» Wash the area with a dilute citric acid solution (5%). This neutralizes the basic pyrazine
residues.

o Follow with a soap and water rinse.[2][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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